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Compound of Interest

Compound Name: 4BAB

Cat. No.: B13925887

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core chemical properties,
structural features, and synthetic applications of 4-Bromobenzaldehyde. The information is
curated to support research and development activities in the fields of medicinal chemistry,
organic synthesis, and materials science.

Chemical Identity and Structure

4-Bromobenzaldehyde, also known as p-bromobenzaldehyde, is an organobromine compound
with the chemical formula C7HsBrO.[1][2][3][4][5][€] It consists of a benzene ring substituted
with a bromine atom and a formyl (-CHO) group at the para (1,4) positions.[5] This substitution
pattern imparts dual reactivity to the molecule, making it a versatile building block in organic
synthesis.[7][8]

Table 1: Chemical Identifiers
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Identifier Value
IUPAC Name 4-bromobenzaldehyde[1][2][3]
CAS Number 1122-91-4[2][3][9][10]

Molecular Formula

C7HsBro[L][2][3][5][1 L][10][12]

SMILES

C1=CC(=CC=C1C=0)BI[1]

InChlKey

ZRYZBQLXDKPBDU-UHFFFAOYSA-N[1][2][3]

Physicochemical Properties

4-Bromobenzaldehyde is a white to off-white or pale yellow crystalline solid at room

temperature.[5][12] It is characterized by the following physical and chemical properties.

Table 2: Physicochemical Data

Property Value

Molecular Weight 185.02 g/mol [10][12]

Melting Point 55-58 °C[11][12][13][14][15][16]
Boiling Point 255-258 °C at 760 mmHg

123-125 °C at 31 hPa[13]

66-68 °C at 2mm Hg[5][14][16]

Density 1.557 g/cm3[12]
Slightly soluble in water. Soluble in organic
Solubility solvents such as ethanol, ether, and chloroform.
[12]
Flash Point 108-109 °C (closed cup)[11][13]

Spectroscopic Data
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The structure of 4-Bromobenzaldehyde can be confirmed using various spectroscopic
techniques. The key spectral features are summarized below.

Table 3: Spectroscopic Data

Technique Key Signals

1H NMR (CDCls) 5 ~9.99 (s, 1H, CHO), 7.81-7.86 (m, 4H, Ar-H)

0 ~191.0 (CHO), 135.5, 132.5, 130.9, 129.5 (Ar-

13C NMR (CDCls)
C)

~1700 cm~1 (C=0 stretch), ~2830, 2730 cm™1
IR (KBr) (C-H stretch of aldehyde), ~820 cm~1 (para-

disubstituted benzene)

Synthesis and Purification
Synthesis of 4-Bromobenzaldehyde from 4-
Bromotoluene

A common laboratory-scale synthesis involves the free-radical bromination of 4-bromotoluene
followed by hydrolysis.[1][8]

Experimental Protocol:

e Bromination: In a three-necked flask equipped with a mechanical stirrer, reflux condenser,
and a dropping funnel, place 100 g (0.58 mol) of 4-bromotoluene. Heat the flask in an oll
bath to 105 °C while illuminating with a 150-watt tungsten lamp. Slowly add 197 g (1.23 mol)
of bromine from the dropping funnel over approximately 3 hours, gradually increasing the
temperature to 150 °C.

o Hydrolysis: Transfer the crude product to a larger flask and add 200 g of powdered calcium
carbonate and 300 mL of water. Reflux the mixture for 15 hours to hydrolyze the
dibrominated intermediate.

o Purification: Steam distill the product from the reaction mixture. Collect the distillate, cool to
induce crystallization, and collect the solid 4-bromobenzaldehyde by filtration. The product
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can be further purified by recrystallization from a suitable solvent or through the formation of
a bisulfite addition compound.[17]

Purification by Recrystallization

Experimental Protocol:

e Solvent Selection: Determine a suitable solvent or solvent pair. A common choice is a
mixture of ethanol and water. The compound should be soluble in the hot solvent and
sparingly soluble in the cold solvent.

» Dissolution: Dissolve the crude 4-bromobenzaldehyde in a minimum amount of the hot
solvent (e.g., ethanol).

o Hot Filtration (Optional): If insoluble impurities are present, filter the hot solution.

o Crystallization: Allow the solution to cool slowly to room temperature, followed by further
cooling in an ice bath to maximize crystal formation.

« |solation: Collect the purified crystals by vacuum filtration, wash with a small amount of the
cold solvent, and dry under vacuum.

Chemical Reactivity and Synthetic Applications

4-Bromobenzaldehyde is a valuable intermediate in organic synthesis due to the reactivity of
both the aldehyde and the aryl bromide functionalities.

Reactions of the Aldehyde Group

The aldehyde group undergoes typical reactions such as oxidation to 4-bromobenzoic acid,
reduction to 4-bromobenzyl alcohol, and various carbon-carbon bond-forming reactions.

Palladium-Catalyzed Cross-Coupling Reactions

The bromoaryl group is an excellent handle for palladium-catalyzed cross-coupling reactions,
enabling the formation of new carbon-carbon and carbon-heteroatom bonds.[7][8]
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This reaction couples 4-bromobenzaldehyde with a boronic acid or its ester to form biaryl
compounds.

Experimental Protocol (General):

e To a reaction flask, add 4-bromobenzaldehyde (1 equivalent), the boronic acid (1.05-1.5
equivalents), a palladium catalyst (e.g., Pd(OAc)z, PdCIz(dppf)), a ligand (if necessary), and
a base (e.g., K2COs, Cs2C03).

e Add a suitable solvent system (e.g., toluene/water, 1-propanol).

e Degas the mixture and heat under an inert atmosphere (e.g., nitrogen or argon) until the
starting material is consumed (monitored by TLC or GC).

 After cooling, perform an aqueous workup, extract the product with an organic solvent, dry
the organic layer, and purify by column chromatography or recrystallization.

This reaction couples 4-bromobenzaldehyde with a terminal alkyne to form an aryl alkyne.

Experimental Protocol (General):

 In areaction vessel, combine 4-bromobenzaldehyde (1 equivalent), the terminal alkyne (1.1-
1.5 equivalents), a palladium catalyst (e.g., Pd(PPhs)2Cl2), a copper(l) co-catalyst (e.g., Cul),
and an amine base (e.g., triethylamine or diisopropylamine) in a suitable solvent (e.g., THF
or DMF).

 Stir the mixture under an inert atmosphere at room temperature or with gentle heating until
the reaction is complete.

e Work up the reaction by removing the solvent, partitioning between an organic solvent and
water, drying the organic layer, and purifying the product.

The Wittig reaction converts the aldehyde group of 4-bromobenzaldehyde into an alkene.

Experimental Protocol (Solvent-Free):

» In a mortar, grind together 4-bromobenzaldehyde, a phosphonium ylide precursor (e.g.,
benzyltriphenylphosphonium chloride), and a mild base (e.g., potassium phosphate).
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e The reaction can often proceed at room temperature.
e Monitor the reaction by TLC.

» Upon completion, the product can be isolated by extraction and purified by recrystallization
or chromatography.

Visualized Workflows and Pathways
General Synthetic Pathways from 4-Bromobenzaldehyde

Synthetic Utility of 4-Bromobenzaldehyde

4-Bromobenzaldehyde

Oxidation
(e.g., KMnO4, CrO3)

Reduction
(e.g., NaBH4, LiAIH4)

Suzuki Coupling
(Ar-B(OH)2, Pd cat.)

Sonogashira Coupling
(R-C=CH, Pd/Cu cat.)

Wittig Reaction
(Ph3P=CHR')

v v h J

4-Bromobenzy! Alcohol Biaryl Aldehydes Aryl Alkynes

Click to download full resolution via product page

Caption: Key synthetic transformations of 4-Bromobenzaldehyde.

Experimental Workflow for Suzuki-Miyaura Coupling
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Suzuki-Miyaura Coupling Workflow
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Caption: Step-by-step workflow for a typical Suzuki-Miyaura coupling reaction.
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Safety and Handling

4-Bromobenzaldehyde is harmful if swallowed and causes skin and serious eye irritation.[9] It
may also cause respiratory irritation and can lead to an allergic skin reaction.[9]

Precautionary Measures:

e Handling: Use in a well-ventilated area. Avoid breathing dust. Wash skin thoroughly after
handling. Wear protective gloves, eye protection, and face protection.[9][17][18][19][20][21]

o Storage: Store in a cool, dry, well-ventilated area away from incompatible substances such
as strong oxidizing agents. Keep the container tightly closed.[18]

o First Aid: In case of contact with eyes, rinse cautiously with water for several minutes. If on
skin, wash with plenty of water. If swallowed, call a poison center or doctor.[9]

Always consult the Safety Data Sheet (SDS) before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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